4-(2,3-Dihydrobenzofuran-5-yl)-3,3-dimethylpyrrolidine

• IUPAC Name: 4-(2,3-dihydro-1-benzofuran-5-yl)-3,3-dimethylpyrrolidine
• InChI: InChI=1S/C14H19NO/c1-14(2)9-15-8-12(14)10-3-4-13-11(7-10)5-6-16-13/h3-4,7,12,15H,5-6,8-9H2,1-2H3
• InChI Key: OIIGXFMTFIWHGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCC1C2=CC3=C(C=C2)OCC3)C
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

The compound “4-(2,3-Dihydrobenzofuran-5-yl)-3,3-dimethylpyrrolidine” is a complex organic molecule. It contains a 2,3-dihydrobenzofuran moiety, which is a type of heterocyclic compound widely found in nature. These compounds often have diverse structures and broad-spectrum chemotherapeutic properties.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by various methods such as 1H and 13C NMR, MS, FT-IR, and X-ray single crystal diffraction methods. The crystal structure of these compounds was optimized by density functional theory calculations.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are complex and can vary widely depending on the specific compound and reaction conditions.

Mechanism of Action

Target of Action

It is known that benzofuran derivatives, which this compound is a part of, have been shown to exhibit a variety of biological activities . They have been found to interact with various targets, including nerve growth factor , and have been shown to be kinase inhibitors .

Mode of Action

Benzofuran derivatives have been shown to exert their antiproliferative activities through a variety of cell proliferation inhibitory mechanisms, including induction of apoptosis and inhibition of vegfr-2 .

Biochemical Pathways

Benzofuran derivatives have been associated with a broad spectrum of pharmacological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Benzofuran derivatives have been associated with a range of effects, including nerve growth factor activating activity, anti-inflammatory effects, antioxidant properties, anti-alzheimer’s disease effects, antibacterial activity, and anticancer activity .

Safety and Hazards

The safety and hazards associated with similar compounds depend on their specific structure and properties. For example, some compounds with a similar structure have been classified as hazardous and have specific handling precautions.